Cas no 5154-59-6 (ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate)
5154-59-6 structure
Product Name:ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate
CAS No:5154-59-6
MF:C16H16N2O4
MW:300.309244155884
CID:1571792
PubChem ID:2792227
Update Time:2025-04-21
ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate
- 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-, ethyl ester
- STK834907
- WAY-297847
- AKOS000658711
- DTXSID10383134
- SR-01000439390-1
- MFCD00551362
- Oprea1_599118
- AKOS016043083
- ChemDiv1_004439
- HMS599J17
- 5-ethoxycarbonyl-2-amino-4-(4-hydroxyphenyl)-3-cyano-6-methyl-4h-pyran
- SR-01000439390
- Oprea1_526144
- 5154-59-6
- AB00074612-01
-
- Inchi: 1S/C16H16N2O4/c1-3-21-16(20)13-9(2)22-15(18)12(8-17)14(13)10-4-6-11(19)7-5-10/h4-7,14,19H,3,18H2,1-2H3
- InChI Key: NMAFIHJVWYYFSX-UHFFFAOYSA-N
- SMILES: O1C(=C(C#N)C(C2C=CC(=CC=2)O)C(C(=O)OCC)=C1C)N
Computed Properties
- Exact Mass: 300.11108
- Monoisotopic Mass: 300.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 553.5°C at 760 mmHg
- Flash Point: 288.6°C
- Refractive Index: 1.613
- PSA: 105.57
ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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